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For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Mercaptohexanoic acid (6-MHA) is a bifunctional organic molecule that has garnered

significant attention in various scientific and technological fields. Its structure, featuring a

terminal thiol (-SH) group and a terminal carboxylic acid (-COOH) group, allows it to act as a

versatile molecular linker. The thiol group exhibits a strong affinity for noble metal surfaces,

particularly gold, leading to the spontaneous formation of highly ordered self-assembled

monolayers (SAMs).[1][2] This property makes 6-MHA a cornerstone in surface

functionalization for applications in biosensors, nanotechnology, and drug delivery systems.

The terminal carboxylic acid provides a reactive site for the covalent attachment of

biomolecules, such as proteins and DNA, further expanding its utility in bioconjugation and the

development of biocompatible materials.[3][4] This guide provides a comprehensive overview

of the chemical properties, structure, and key experimental protocols related to 6-MHA.

Chemical Structure and Identification
6-Mercaptohexanoic acid consists of a six-carbon aliphatic chain, which imparts flexibility to

the molecule. At one end of the chain is a thiol group, responsible for its strong interaction with

metal surfaces, and at the other end is a carboxylic acid group, which can be deprotonated to

carry a negative charge and serves as a point of attachment for other molecules.
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Table 1: Structural and Chemical Identifiers

Identifier Value

IUPAC Name 6-sulfanylhexanoic acid[5][6]

CAS Number 17689-17-7[4][5][7][8][9][10]

Molecular Formula C₆H₁₂O₂S[4][5][8]

SMILES O=C(O)CCCCCS[6][9]

InChI
1S/C6H12O2S/c7-6(8)4-2-1-3-5-9/h9H,1-5H2,

(H,7,8)[5][7][9]

InChI Key
CMNQZZPAVNBESS-UHFFFAOYSA-N[5][6][7]

[9]

Physicochemical Properties
The physicochemical properties of 6-MHA are summarized in the table below. These properties

are crucial for its application in various experimental settings.

Table 2: Quantitative Physicochemical Data

Property Value Conditions

Molecular Weight 148.22 g/mol [4][6][8][9]

Appearance Colorless to yellow liquid[4][6]

Boiling Point 273.05 °C[6]

Density 1.0715 g/mL[7][9] at 25 °C

Refractive Index n20/D 1.4846[7][9]

pKa 4.74 ± 0.10 (Predicted)[10]

Surface pKa 5.8 - 6.4[5] In self-assembled monolayers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s1520473
https://www.americanelements.com/6-mercaptohexanoic-acid-17689-17-7
https://www.usbio.net/biochemicals/438728/6Mercaptohexanoic-Acid
https://www.smolecule.com/products/s1520473
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.scbt.com/p/6-mercaptohexanoic-acid-17689-17-7
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.chembk.com/en/chem/6-Mercaptohexanoic%20acid,MHA
https://www.usbio.net/biochemicals/438728/6Mercaptohexanoic-Acid
https://www.smolecule.com/products/s1520473
https://www.scbt.com/p/6-mercaptohexanoic-acid-17689-17-7
https://www.americanelements.com/6-mercaptohexanoic-acid-17689-17-7
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.smolecule.com/products/s1520473
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.smolecule.com/products/s1520473
https://www.americanelements.com/6-mercaptohexanoic-acid-17689-17-7
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.usbio.net/biochemicals/438728/6Mercaptohexanoic-Acid
https://www.americanelements.com/6-mercaptohexanoic-acid-17689-17-7
https://www.scbt.com/p/6-mercaptohexanoic-acid-17689-17-7
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.usbio.net/biochemicals/438728/6Mercaptohexanoic-Acid
https://www.americanelements.com/6-mercaptohexanoic-acid-17689-17-7
https://www.americanelements.com/6-mercaptohexanoic-acid-17689-17-7
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.chembk.com/en/chem/6-Mercaptohexanoic%20acid,MHA
https://www.smolecule.com/products/s1520473
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity and Chemical Transformations
The dual functionality of 6-MHA dictates its chemical reactivity. The thiol and carboxylic acid

groups can undergo various chemical transformations, allowing for a wide range of

applications.

Thiol Group Reactivity: Oxidation to Disulfide
The thiol group of 6-MHA is susceptible to oxidation, leading to the formation of a disulfide

bond (-S-S-) and the dimerization of the molecule to 6,6'-dithiodihexanoic acid.[3] This reaction

can be carried out using mild oxidizing agents like hydrogen peroxide or iodine.[3] This

dimerization is reversible, and the disulfide can be cleaved back to the thiol under reducing

conditions.

Oxidation of 6-MHA

2 HS-(CH₂)₅-COOH

+ Oxidizing Agent
(e.g., H₂O₂)

HOOC-(CH₂)₅-S-S-(CH₂)₅-COOH

+ Reducing Agent

 

Synthesis of 6-MHA

6-Bromohexanoic Acid + Thiourea
in 1,4-Dioxane

Reflux at 80°C for 4 hours

Cool to Room Temperature

Remove Solvent (Vacuum)

Alkaline Hydrolysis

Adjust pH to 4 (HCl)

Extract with Dichloromethane

Dry with Na₂SO₄

Concentrate

6-Mercaptohexanoic Acid

 

SAM Formation Workflow

Gold Substrate

Clean with Piranha Solution
(5-10 min)

Rinse with Ultrapure Water

Rinse with Absolute Ethanol

Dry with Nitrogen Gas

Immerse in 1 mM 6-MHA
in Ethanol (18-24h)

Rinse with Absolute Ethanol

Dry with Nitrogen Gas

6-MHA SAM on Gold
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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